Cas no 1221341-64-5 (Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate)

Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate is a synthetic organic compound featuring a benzodioxole moiety linked to a tertiary butyl ester via a methylamino-propanoate backbone. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. The tert-butyl ester group enhances stability and facilitates further functionalization under mild conditions, while the benzodioxole component contributes to potential binding affinity in receptor-targeted compounds. Its well-defined stereochemistry and purity make it suitable for research in medicinal chemistry, particularly in the development of CNS-active agents. The compound is typically handled under controlled conditions due to its sensitivity to hydrolysis.
Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate structure
1221341-64-5 structure
Product Name:Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate
CAS No:1221341-64-5
MF:C16H23NO4
MW:293.35812497139
MDL:MFCD14707455
CID:4688661
Update Time:2025-06-09

Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-2-methylpropanoate
    • tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate
    • Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate
    • MDL: MFCD14707455
    • Inchi: 1S/C16H23NO4/c1-11(15(18)21-16(2,3)4)8-17-9-12-5-6-13-14(7-12)20-10-19-13/h5-7,11,17H,8-10H2,1-4H3
    • InChI Key: GKKVXSVJILGWTC-UHFFFAOYSA-N
    • SMILES: O(C(C(C)CNCC1=CC=C2C(=C1)OCO2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 293.163
  • Monoisotopic Mass: 293.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 56.8

Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB420428-1 g
tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate
1221341-64-5
1g
€339.20 2023-04-24
abcr
AB420428-5 g
tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate
1221341-64-5
5g
€658.70 2023-04-24
abcr
AB420428-10 g
tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate
1221341-64-5
10g
€786.50 2023-04-24
abcr
AB420428-25 g
tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate
1221341-64-5
25g
€1169.90 2023-04-24
abcr
AB420428-1g
tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate; .
1221341-64-5
1g
€339.20 2025-04-22
abcr
AB420428-5g
tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate; .
1221341-64-5
5g
€658.70 2025-04-22
abcr
AB420428-10g
tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate; .
1221341-64-5
10g
€786.50 2025-04-22
abcr
AB420428-25g
tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate; .
1221341-64-5
25g
€1169.90 2025-04-22
A2B Chem LLC
AJ24102-1g
tert-butyl 3-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-2-methylpropanoate
1221341-64-5 95+%
1g
$628.00 2024-04-20
A2B Chem LLC
AJ24102-2g
tert-butyl 3-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-2-methylpropanoate
1221341-64-5 95+%
2g
$830.00 2024-04-20

Additional information on Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate

Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate (CAS No. 1221341-64-5): A Comprehensive Overview

Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate, identified by its CAS number 1221341-64-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of a tert-butyl group, a benzodioxolyl moiety, and an amine-substituted propanoate ester suggests a multifaceted chemical profile that may contribute to its utility in various biochemical pathways.

The structural composition of Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate encompasses several key functional groups that are pivotal in determining its reactivity and biological activity. The tert-butyl group, known for its steric hindrance properties, can influence the molecule's solubility and metabolic stability. In contrast, the benzodioxolyl ring, also referred to as a tetrahydroisoquinoline scaffold, is a common structural motif found in many bioactive natural products and pharmaceuticals. This moiety has been extensively studied for its potential role in modulating neurological and cardiovascular functions.

The amine substituent at the third position of the propanoate ester adds another layer of complexity to the compound's chemical behavior. Amines are versatile functional groups that can participate in hydrogen bonding, salt formation, and various types of chemical reactions, making them valuable in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. The specific arrangement of these functional groups in Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate suggests that it may exhibit unique pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate with greater accuracy. These studies have highlighted the potential of this molecule as a scaffold for developing novel therapeutic agents. For instance, virtual screening techniques have identified that derivatives of this compound may interact with specific enzyme targets involved in inflammatory pathways. This finding aligns with the growing interest in developing small-molecule inhibitors that can modulate these pathways without significant side effects.

In vitro studies have begun to elucidate the mechanism of action for Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate. Initial experiments suggest that the benzodioxolyl moiety may serve as a key pharmacophore for binding to biological targets. Furthermore, the amine group could play a role in modulating receptor activity or facilitating intracellular signaling cascades. These observations are particularly intriguing given the well-documented roles of similar structural motifs in drugs used to treat conditions such as depression and anxiety.

The synthesis of Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate presents an interesting challenge due to its complex structural features. Traditional synthetic routes have been explored, involving multi-step organic transformations such as nucleophilic substitution reactions and esterifications. However, recent reports have highlighted the utility of modern catalytic methods that can streamline these processes while maintaining high yields and purity. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the benzodioxolyl ring efficiently.

The potential applications of Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate extend beyond basic research into drug discovery. Its unique chemical properties make it a valuable intermediate for synthesizing more complex molecules with tailored biological activities. Additionally, the compound's stability under various storage conditions enhances its suitability for industrial-scale production and commercialization.

The safety profile of Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate is another critical consideration. While preliminary toxicological studies suggest that it is well-tolerated at moderate concentrations, further research is needed to fully assess its long-term effects. Collaborative efforts between synthetic chemists and toxicologists are essential for ensuring that this compound can be developed into safe and effective therapeutic agents.

In conclusion, Tert-butyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate (CAS No. 1221341-64-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel drugs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic strategies.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd